Cas no 60676-86-0 (Silicon dioxide)

• Product Name: Silicon dioxide
• CAS No: 60676-86-0
• MF: O₂Si
• MW: 60.084300994873
• CID: 57584
• PubChem ID: 57647755
• Update Time: 2025-06-18

Silicon dioxide Chemical and Physical Properties

Names and Identifiers

• silicon dioxide
• Silica vitreous
• Quartz wool
• SILICON DIOXIDE, fused
• L NaOH
• Quartz chips
• Silica glass
• Silicon dioxide solution
• Silica
• Quartz
• Dioxosilane
• Cristobalite
• Tridymite
• Diatomaceous earth
• Silicic anhydride
• Aerosil
• Sand
• Infusorial earth
• KIESELGUHR
• Wessalon
• Dicalite
• Nyacol
• Glass
• Ludox
• Zorbax sil
• Silica, amorphous
• Crystalline silica
• Diatomaceous silica
• Cab-O-sil
• Silicondioxide
• Crystoballite
• Christensenite
• Silicon(IV) oxide
• QUARTZ (SIO2)
• Amorphous silica
• Sillikolloid
• Superfloss
• Porasil
• Flintshot
• Chalcedony
• Amethyst
• Acticel
• Vulkasil
• Sipernat
• Silikil
• Novaculit
• Nano fumed silica
• Monodisperse carboxy silica microspheres
• Monodisperse amino silica microspheres
• Oily nano silica dispersion
• Silicon dioxide

• Inchi： 1S/O2Si/c1-3-2
• InChI Key： VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• SMILES： [Si](=O)=O

Computed Properties

• Exact Mass: 59.96680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Colorless transparent crystals or amorphous powder, odourless.
• Density: 2.6 g/mL at 25 °C(lit.)
• Melting Point: 1610 °C (lit.)
• Boiling Point: 2950°C
• Refractive Index: n20/D 1.544(lit.)
• PSA: 34.14000
• LogP: -0.61840
• Solubility: It is almost insoluble in water and ordinary acid, and can dissolve in hydrofluoric acid to generate silicon fluoride gas

Silicon dioxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319,H335,H373
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：NWG
• Hazard Category Code： 36/37-48/20
• Safety Instruction： S22; S24/25; S45; S26; S53
• RTECS：VV7328000
• Hazardous Material Identification：
• Risk Phrases：R48/20

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds